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Compound of Interest

Compound Name: H-Lys-Tyr-OH TFA

Cat. No.: B15141401 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling H-Lys-Tyr-OH TFA (Lysyltyrosine trifluoroacetate). It is intended for

researchers, scientists, and professionals in drug development to ensure the safe handling of

this dipeptide and to build confidence in laboratory safety practices.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for H-Lys-Tyr-OH TFA is not readily available, the

hazards can be inferred from its components: a peptide (generally low hazard) and

trifluoroacetic acid (TFA) salt, which is toxic and corrosive.[1][2][3][4] Therefore, appropriate

PPE is mandatory to minimize exposure.

Table 1: Required Personal Protective Equipment (PPE)[5][6][7]
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PPE Item Specification Rationale

Eye Protection

Safety goggles with side-

shields, ANSI Z87.1 compliant.

[6] A face shield is

recommended for splash

hazards.[6]

Protects eyes from dust

particles and splashes of

solutions.[5][6][7]

Hand Protection

Chemical-resistant nitrile

gloves. Double gloving is

recommended.[6]

Prevents skin contact with the

peptide and residual TFA.[5][6]

[7]

Body Protection Standard laboratory coat.
Protects skin and clothing from

contamination.[5][6][7]

Respiratory Protection

Required when weighing or

handling the lyophilized

powder to avoid inhalation of

dust particles.[6][7]

A certified chemical fume hood

should be used for all

manipulations of the solid

compound and its solutions.[8]

General Attire
Long pants and closed-toe

shoes.[6]

Standard laboratory practice

for minimizing skin exposure.

[6]

Safe Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of H-Lys-Tyr-OH TFA and

ensuring personnel safety.

Operational Plan:

Preparation: Before handling, ensure all necessary PPE is worn correctly.[7] Work should be

conducted in a certified chemical fume hood.[8]

Weighing: When weighing the lyophilized powder, do so in a fume hood to prevent inhalation

of dust.[6][7]

Dissolution: If preparing a solution, add the solvent slowly to the peptide. Cap the vial and

mix gently. Sonication can aid dissolution, but avoid excessive heat.[6]
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Clean-up: After handling, decontaminate all surfaces and equipment.

Storage Conditions:

Form Recommended Storage Stability

Lyophilized Powder

Store at -20°C or colder in a

tightly sealed container,

protected from light.[6]

Long-term stability.

In Solution

Not recommended for long-

term storage.[6] If necessary,

prepare single-use aliquots

and store at -20°C or -80°C.[6]

Use within one month at

-20°C; may be stable for up to

6 months at -80°C.[6] Avoid

repeated freeze-thaw cycles.

[6][7]

Experimental Workflow: Safe Handling of H-Lys-Tyr-
OH TFA
The following diagram outlines the standard workflow for safely handling H-Lys-Tyr-OH TFA in

a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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